Cas no 1171918-03-8 (3-Chlorosulfonylindole-2-carboxylic acid ethyl ester)

• Product Name: 3-Chlorosulfonylindole-2-carboxylic acid ethyl ester
• CAS No: 1171918-03-8
• MF: C₁₁H₁₀ClNO₄S
• MW: 287.719400882721
• MDL: MFCD12028564
• CID: 2129859
• Update Time: 2023-08-04

3-Chlorosulfonylindole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Chlorosulfonylindole-2-carboxylic acid ethyl ester
• 3-Chlorosulfonylindole-2-carboxylic acid ethylester
• BB 0261163

• MDL： MFCD12028564
• Inchi： 1S/C11H10ClNO4S/c1-2-17-11(14)9-10(18(12,15)16)7-5-3-4-6-8(7)13-9/h3-6,13H,2H2,1H3
• InChI Key： WJBJGUGROYHJNU-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OCC)NC2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 419
• Topological Polar Surface Area: 84.6